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Platyphylline Metabolism by Cytochrome P450
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Compound Focus: Platyphylline

CAS No.: 480-78-4

Cat. No.: S624033

The core information on platyphylline metabolism comes from a key study which confirms that this

platynecine-type pyrrolizidine alkaloid is metabolized by Cytochrome P450 enzymes, but via a non-toxic

pathway [1].

¢ Primary Metabolizing Enzyme: The oxidative metabolism of platyphylline is primarily mediated by
CYP3A4 [1]. This is the same enzyme that catalyzes the metabolic activation of toxic pyrrolizidine
alkaloids.

¢ Key Metabolic Pathway: The predominant oxidative pathway is dehydrogenation, leading to the
formation of a major metabolite identified as dehydroplatyphylline carboxylic acid [1].

¢ Absence of Toxic Metabolic Activation: Unlike retronecine-type pyrrolizidine alkaloids,
platyphylline does not undergo metabolic activation to form reactive (and toxic) pyrrolic esters.
This is due to its saturated necine base structure [1].

¢ Metabolic Fate: The formed dehydroplatyphylline carboxylic acid is a water-soluble metabolite
that is readily excreted and cannot interact with cellular macromolecules, which explains the
compound's non-toxic nature [1].

The following diagram illustrates this key metabolic pathway and its implications.
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Excreted

Platyphylline undergoes a non-toxic metabolic pathway via CYP3A4, unlike other pyrrolizidine alkaloids.

Summary of Metabolic Characteristics

The table below summarizes the key characteristics of platyphylline metabolism based on current

knowledge.
Characteristic Description for Platyphylline
Major CYP Enzyme CYP3A4 [1]
Primary Metabolic Reaction Oxidative dehydrogenation [1]
Key Metabolite Formed Dehydroplatyphylline carboxylic acid [1]
Formation of Reactive Pyrrolic Absent [1]
Esters
Overall Hepatic Disposition Predominantly forms an excreted, non-reactive metabolite [1]

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s624033?utm_src=pdf-body-img
https://www.smolecule.com/products/s624033?utm_src=pdf-body
https://www.smolecule.com/products/s624033?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24308637/
https://pubmed.ncbi.nlm.nih.gov/24308637/
https://pubmed.ncbi.nlm.nih.gov/24308637/
https://pubmed.ncbi.nlm.nih.gov/24308637/
https://pubmed.ncbi.nlm.nih.gov/24308637/
https://www.smolecule.com/products/s624033?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Characteristic Description for Platyphylline

Toxicological Implication Non-hepatotoxic (attributed to the lack of metabolic activation)

[1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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